Cas no 116046-55-0 (Pentanoic acid, 4-methyl-3-oxo-2-(trifluoromethyl)-, ethyl ester)

Pentanoic acid, 4-methyl-3-oxo-2-(trifluoromethyl)-, ethyl ester structure
116046-55-0 structure
Product Name:Pentanoic acid, 4-methyl-3-oxo-2-(trifluoromethyl)-, ethyl ester
CAS No:116046-55-0
MF:C9H13F3O3
MW:226.192933797836
CID:3646488
Update Time:2025-04-19

Pentanoic acid, 4-methyl-3-oxo-2-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 4-methyl-3-oxo-2-(trifluoromethyl)-, ethyl ester
    • Inchi: 1S/C9H13F3O3/c1-4-15-8(14)6(9(10,11)12)7(13)5(2)3/h5-6H,4H2,1-3H3
    • InChI Key: NMEPEZPKXHFLAM-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C(C(F)(F)F)C(=O)C(C)C

Experimental Properties

  • Density: 1.160±0.06 g/cm3(Predicted)
  • Boiling Point: 214.2±35.0 °C(Predicted)
  • pka: 5.93±0.46(Predicted)

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